N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• InChI: InChI=1S/C20H18Cl2N4O3/c1-28-17-5-3-2-4-12(17)8-18-24-19(29-25-18)13-10-26(11-13)20(27)23-14-6-7-15(21)16(22)9-14/h2-7,9,13H,8,10-11H2,1H3,(H,23,27)
• InChI Key: OUDQBFQOZGCKDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2=NOC(=N2)C3CN(C3)C(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H18Cl2N4O3
• Molecular Weight: 433.3 g/mol

Description

N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C20H18Cl2N4O3 and its molecular weight is 433.29. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is involved in the synthesis of various heterocyclic compounds with potential biological activities. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which have shown in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, underline the utility of similar compounds in medicinal chemistry research (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Anticancer Activities

Compounds derived from or structurally related to N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide have been investigated for their potential antimicrobial and anticancer activities. Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines showing significant anti-inflammatory and analgesic properties, alongside their roles as COX-1/COX-2 inhibitors, highlight the diverse therapeutic potentials of these compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, novel heterocyclic compounds derived from similar structures have been shown to inhibit lipase and α-glucosidase, suggesting potential applications in the treatment of metabolic diseases (Bekircan, Ülker, & Menteşe, 2015).

Drug Discovery and Development

In drug discovery and development, the synthesis of novel compounds with specific biological targets is crucial. For example, the design and synthesis of potent serotonin-3 (5-HT3) receptor antagonists from structurally related compounds illustrate the application of these chemical entities in developing new therapeutic agents for various conditions (Kuroita, Sakamori, & Kawakita, 1996).

Herbicidal Applications

The research extends beyond pharmaceuticals, with some compounds showing promising herbicidal activities. For example, studies on the herbicidal effects on peach seedling growth and weed control provide insights into the agricultural applications of these chemicals, demonstrating the broad scope of research involving such compounds (Arnold & Aldrich, 1980).